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1,4-Diazabicyclo[2.2.2]octane 1,4-Diazabicyclo[2.2.2]octane Triethylenediamine is an organic heterobicylic compound that is piperazine with an ethane-1,2-diyl group forming a bridge between N1 and N4. It is typically used as a catalyst in polymerization reactions. It has a role as a catalyst, a reagent and an antioxidant. It is a bridged compound, a tertiary amino compound, a saturated organic heterobicyclic parent and a diamine.
Brand Name: Vulcanchem
CAS No.: 280-57-9
VCID: VC21124269
InChI: InChI=1S/C6H12N2/c1-2-8-5-3-7(1)4-6-8/h1-6H2
SMILES: C1CN2CCN1CC2
Molecular Formula: C6H12N2
Molecular Weight: 112.17 g/mol

1,4-Diazabicyclo[2.2.2]octane

CAS No.: 280-57-9

Cat. No.: VC21124269

Molecular Formula: C6H12N2

Molecular Weight: 112.17 g/mol

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1,4-Diazabicyclo[2.2.2]octane - 280-57-9

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Description Triethylenediamine is an organic heterobicylic compound that is piperazine with an ethane-1,2-diyl group forming a bridge between N1 and N4. It is typically used as a catalyst in polymerization reactions. It has a role as a catalyst, a reagent and an antioxidant. It is a bridged compound, a tertiary amino compound, a saturated organic heterobicyclic parent and a diamine.
CAS No. 280-57-9
Molecular Formula C6H12N2
Molecular Weight 112.17 g/mol
IUPAC Name 1,4-diazabicyclo[2.2.2]octane
Standard InChI InChI=1S/C6H12N2/c1-2-8-5-3-7(1)4-6-8/h1-6H2
Standard InChI Key IMNIMPAHZVJRPE-UHFFFAOYSA-N
SMILES C1CN2CCN1CC2
Canonical SMILES C1CN2CCN1CC2
Boiling Point 174 °C
Colorform Colorless hygroscopic crystals
Flash Point 62 °C
Melting Point 158 °C

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